Cas no 2229173-27-5 (4-{1-3-methoxy-4-(trifluoromethyl)phenylethyl}piperidine)

• Product Name: 4-{1-3-methoxy-4-(trifluoromethyl)phenylethyl}piperidine
• CAS No: 2229173-27-5
• MF: C₁₅H₂₀F₃NO
• MW: 287.320614814758
• CID: 5926366
• PubChem ID: 165862944
• Update Time: 2025-05-22

4-{1-3-methoxy-4-(trifluoromethyl)phenylethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-3-methoxy-4-(trifluoromethyl)phenylethyl}piperidine
• EN300-1941932
• 4-{1-[3-methoxy-4-(trifluoromethyl)phenyl]ethyl}piperidine
• 2229173-27-5

• Inchi： 1S/C15H20F3NO/c1-10(11-5-7-19-8-6-11)12-3-4-13(15(16,17)18)14(9-12)20-2/h3-4,9-11,19H,5-8H2,1-2H3
• InChI Key： WWCZKWGALSQHSU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C(C)C1CCNCC1)(F)F

Computed Properties

• Exact Mass: 287.14969875g/mol
• Monoisotopic Mass: 287.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-{1-3-methoxy-4-(trifluoromethyl)phenylethyl}piperidine

4-{1-3-methoxy-4-(trifluoromethyl)phenylethyl}piperidine: A Comprehensive Overview

The compound with CAS No 2229173-27-5, known as 4-{1-3-methoxy-4-(trifluoromethyl)phenylethyl}piperidine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features, which include a piperidine ring and a substituted phenyl group. The 3-methoxy and trifluoromethyl substituents on the phenyl ring contribute to its distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug development, particularly in the design of bioactive molecules. The piperidine core is known for its ability to form hydrogen bonds, which is crucial for interactions with biological targets. The trifluoromethyl group, on the other hand, introduces electron-withdrawing effects, enhancing the molecule's stability and bioavailability. These features make it a promising candidate for use in therapeutic agents targeting specific diseases.

One of the most intriguing aspects of 4-{1-3-methoxy-4-(trifluoromethyl)phenylethyl}piperidine is its synthetic versatility. Researchers have developed novel methodologies to synthesize this compound efficiently, often utilizing catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the environmental impact of its production, aligning with current green chemistry principles.

From an application standpoint, this compound has shown potential in several areas. In pharmacology, it has been explored as a lead compound for developing inhibitors of key enzymes involved in metabolic disorders. Its ability to modulate enzyme activity makes it a valuable tool in drug discovery pipelines. Additionally, its unique electronic properties have led to investigations in materials science, particularly in the development of advanced polymers and coatings.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its conformational flexibility and interaction patterns with biological systems. These studies underscore its potential as a scaffold for designing more potent and selective drugs.

In conclusion, 4-{1-3-methoxy-4-(trifluoromethyl)phenylethyl}piperidine (CAS No 2229173-27-5) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, combined with cutting-edge synthetic methods and applications in drug development and materials science, positions it as a key player in future research endeavors.